![molecular formula C18H26N2O4 B3154292 (1R,3S)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane CAS No. 774212-79-2](/img/structure/B3154292.png)
(1R,3S)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane
Overview
Description
(1R,3S)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane is a useful research compound. Its molecular formula is C18H26N2O4 and its molecular weight is 334.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Modification
- Cyclopentanone Derivatives : Cyclopentanone is a core structure for many pharmaceuticals and complex organic molecules. The review on the production processes of cyclopentanone highlights its importance as a fine chemical intermediate in the production of spices and as a solvent in the electronics industry, which could relate to the synthetic utility of cyclopentanone derivatives like "(1R,3S)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane" in creating novel compounds with potential applications in various fields including pharmaceuticals (Sinopec Shanghai, 2011).
Pharmacological Activities
- Cannabinoid Receptors and Ligands : The study on cannabinoid receptors and their ligands provides insights into the pharmacological effects of cannabinoids and their potential therapeutic applications, suggesting that complex molecules interacting with these receptors could be explored for their effects on the nervous system, cardiovascular system, and immune system (R. Pertwee et al., 2010).
Biological Properties
- Metabolomics in Cardiovascular Research : The review on proton nuclear magnetic resonance metabolomics in cardiovascular research highlights the importance of metabolomic profiling in understanding the metabolic changes associated with cardiovascular diseases. This suggests that compounds like "this compound" could potentially be studied for their metabolomic profiles to assess their biological effects and therapeutic potential in cardiovascular and other metabolic disorders (N. Rankin et al., 2014).
Properties
IUPAC Name |
benzyl N-[(1S,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O4/c1-18(2,3)24-17(22)20-15-10-9-14(11-15)19-16(21)23-12-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,19,21)(H,20,22)/t14-,15+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVUVRCBRFPDMCW-LSDHHAIUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(C1)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CC[C@@H](C1)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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